Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate
Overview
Description
“Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate” is a chemical compound with the linear formula C10H10N2O3 . It has a molecular weight of 206.2 . This compound is a solid in physical form .
Molecular Structure Analysis
The molecular structure of “Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate” is represented by the InChI code: 1S/C10H10N2O3/c1-2-15-10(14)12-8-6-4-3-5-7(8)9(13)11-12/h3-6H,2H2,1H3,(H,11,13) .
Physical And Chemical Properties Analysis
“Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate” is a solid compound . It has a molecular weight of 206.2 . The InChI code representing its molecular structure is: 1S/C10H10N2O3/c1-2-15-10(14)12-8-6-4-3-5-7(8)9(13)11-12/h3-6H,2H2,1H3,(H,11,13) .
Scientific Research Applications
Anticancer Activity
Indazole-containing heterocyclic compounds have been found to have a wide variety of medicinal applications, including as anticancer agents . In particular, N-phenyl-1H-indazole-1-carboxamides were prepared and evaluated for their in vitro antiproliferative activities against tumor cell lines derived from nine clinically isolated cancer types .
Antimicrobial Activity
Indazole derivatives have shown significant antimicrobial activity. They have been used in the treatment of various infections, demonstrating their potential as effective antimicrobial agents .
Anti-inflammatory Activity
Indazole derivatives have also been found to have anti-inflammatory properties. For instance, 2,3-disubstituted tetrahydro-2H-indazoles have shown in vivo anti-inflammatory potential in different experimental models .
Antiviral Activity
Indazole-based compounds have shown promise as antiviral agents. For example, 6-Amino-4-substitutedalkyl-1H-indazole-2-substitutedcarboxylate derivatives have been reported as antiviral agents .
Antidiabetic Activity
Indazole derivatives have shown potential as antidiabetic agents. Researchers have synthesized novel spiro-fused heterocyclic molecules, including indazole derivatives, to explore their potential as antidiabetic agents .
Antihypertensive Activity
Indazole-containing compounds have been found to have antihypertensive properties, making them potentially useful in the treatment of high blood pressure .
Antiprotozoal Activity
Indazole derivatives have shown antiprotozoal activity, indicating their potential use in the treatment of diseases caused by protozoan parasites .
Use in Synthesis of Novel Compounds
Indazole derivatives, including Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate, have been used in the synthesis of novel compounds. For instance, an electrochemical method has been established for the synthesis of indazolylindazolones through oxygen reduction reaction (eORR) induced 1,3-oxo-amination of 2H-indazoles .
Future Directions
Indazole, the core structure in “Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate”, has been found to have a wide variety of biological properties . Therefore, it is suggested that the medicinal properties of indazole and its derivatives should be explored in the future for the treatment of various pathological conditions .
properties
IUPAC Name |
ethyl 3-oxo-2H-indazole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-2-15-10(14)12-8-6-4-3-5-7(8)9(13)11-12/h3-6H,2H2,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZCKRFBTMJGTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1C2=CC=CC=C2C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50342740 |
Source
|
| Record name | Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50342740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate | |
CAS RN |
16105-24-1 |
Source
|
| Record name | Ethyl 3-oxo-2,3-dihydro-1H-indazole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50342740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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